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A Comparative Guide to Hole-Transporting Materials in Perovskite Solar Cells

The rapid advancement of perovskite solar cells (PSCs) has positioned them as a promising
technology in the photovoltaic field, with power conversion efficiencies (PCESs) now rivaling
those of traditional silicon-based cells.[1] A critical component influencing the overall
performance and stability of these devices is the hole-transporting layer (HTL), which facilitates
the efficient extraction of photogenerated holes from the perovskite absorber layer and their
transport to the electrode.[1][2] This guide provides a comparative analysis of commonly used
hole-transporting materials (HTMs), presenting key performance data, detailed experimental
protocols, and visualizations to aid researchers in the selection of optimal materials for their
PSCs.

Performance Comparison of Key Hole-Transporting
Materials

The choice of HTM significantly impacts the primary photovoltaic parameters: power
conversion efficiency (PCE), open-circuit voltage (Voc), short-circuit current density (Jsc), and
fill factor (FF). Both organic and inorganic materials have been extensively investigated, each
presenting a unique set of advantages and disadvantages.[3] Organic HTMs like Spiro-
OMeTAD and PTAA have been instrumental in achieving record efficiencies, while inorganic
alternatives such as NiOx and Cu-based compounds offer the promise of improved stability and
lower cost.[4][5]
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The benchmark organic HTM, Spiro-OMeTAD, is widely used and has contributed to high-
efficiency devices.[6] However, it often requires dopants like lithium
bis(trifluoromethanesulfonyl)imide (LiTFSI) and 4-tert-butylpyridine (tBP) to enhance its
conductivity and hole mobility, which can negatively affect the long-term stability of the device.
[7][8] This has spurred the development of alternative HTMs. For instance, CuSCN has
demonstrated comparable PCEs to Spiro-OMeTAD with the added benefit of better moisture
stability.[9] Poly(3,4-ethylenedioxythiophene):polystyrene sulfonate (PEDOT:PSS) is another
common choice, though its acidic nature can be detrimental to the underlying transparent
conducting oxide layer.[2] Inorganic materials like nickel oxide (NiOx) are gaining attention due
to their excellent thermal stability and scalable deposition methods.[4][10]

Below is a summary of the performance of various state-of-the-art perovskite solar cells
utilizing different hole-transporting materials.
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Experimental Protocols

Detailed and reproducible experimental procedures are crucial for the accurate comparison of

HTM performance. Below are generalized protocols for the fabrication and characterization of

n-i-p planar perovskite solar cells, which are commonly used for evaluating new HTMs.

Substrate Preparation

» Fluorine-doped tin oxide (FTO) coated glass substrates are sequentially cleaned in an

ultrasonic bath with detergent, deionized water, acetone, and isopropanol for 15 minutes

each.[11]

© 2025 BenchChem. All rights reserved.

4/10

Tech Support


https://www.mdpi.com/1996-1073/18/9/2374
https://pubs.rsc.org/en/content/articlelanding/2020/ta/d0ta03951a
https://www.mdpi.com/1996-1073/18/9/2374
https://www.mdpi.com/2079-6412/5/4/646
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

e The substrates are then dried with a nitrogen gun and treated with UV-Ozone for 20 minutes
to remove any remaining organic residues and improve the wettability of the surface.[12]

Deposition of the Electron Transport Layer (ETL)

o A compact layer of TiOz (c-TiOz) is deposited onto the FTO substrate. A common method is
spray pyrolysis of a titanium diisopropoxide bis(acetylacetonate) solution in 1-butanol at 450
°C.[11]

 Alternatively, a SnOz2 nanopatrticle solution can be spin-coated onto the substrate at 3000
RPM for 30 seconds, followed by annealing at 150°C for 30 minutes.[12]

Perovskite Layer Deposition

e The perovskite precursor solution (e.g., a 1:1 molar ratio of CHsNHsl and Pblz in y-
butyrolactone) is prepared inside a nitrogen-filled glovebox.[11]

e The solution is spin-coated onto the ETL-coated substrate. A typical two-step program is
1000 RPM for 10 seconds followed by 3000-5000 RPM for 30 seconds.[12]

» During the second step, an anti-solvent (e.g., chlorobenzene or toluene) is dripped onto the
spinning substrate to induce rapid crystallization, resulting in a uniform and dense perovskite
film.[12]

e The film is then annealed on a hotplate at 100-130°C for 10-15 minutes.[11][12]

Hole-Transporting Layer (HTL) Deposition

e For Spiro-OMeTAD (doped): A solution of Spiro-OMeTAD in chlorobenzene is prepared, to
which solutions of LiTFSI in acetonitrile and tBP are added. This solution is then spin-coated
onto the perovskite layer at 4000 RPM for 30 seconds.[12]

e For PEDOT:PSS: An aqueous solution of PEDOT:PSS is spin-coated onto the perovskite
layer, followed by annealing at 120-140°C for 10 minutes.

e For NiOx: NiOx films can be deposited via various methods, including spin-coating a
nanoparticle ink followed by annealing, or by sputtering from a NiO target.[4]
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For CuSCN: A solution of CuSCN in a suitable solvent like diisopropyl sulfide is spin-coated
onto the perovskite layer, followed by a low-temperature anneal.

Metal Electrode Deposition

A top electrode of gold (Au) or silver (Ag) with a thickness of 80-100 nm is deposited by
thermal evaporation through a shadow mask to define the active area of the solar cell.[6]

Characterization

Current Density-Voltage (J-V) Measurement: The photovoltaic performance of the fabricated
cells is measured under simulated AM 1.5G solar illumination (100 mW/cm?2) using a solar
simulator. The key parameters (PCE, Voc, Jsc, FF) are extracted from the J-V curves.[13]
[14]

Incident Photon-to-Current Conversion Efficiency (IPCE): IPCE (or External Quantum
Efficiency - EQE) measurements are performed to determine the ratio of collected charge
carriers to incident photons at each wavelength.[11]

Stability Testing: The long-term stability of the devices is evaluated by monitoring their
performance over time under controlled conditions of humidity, temperature, and continuous
illumination, following protocols such as those outlined by ISOS.[15]

Morphological and Structural Characterization: Techniques like Scanning Electron
Microscopy (SEM) and X-ray Diffraction (XRD) are used to characterize the morphology and
crystal structure of the perovskite and HTL films.[13][14]

Visualizing Device Architecture and Experimental
Workflow

To better understand the structure of a perovskite solar cell and the process of its fabrication,

the following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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